Cas no 70-29-1 (Diethylsulfoxide)

Diethylsulfoxide structure
Diethylsulfoxide structure
Product Name:Diethylsulfoxide
CAS No:70-29-1
MF:C4H10OS
MW:106.186600208282
MDL:MFCD01746459
CID:564693
PubChem ID:6263
Update Time:2025-04-19

Diethylsulfoxide Chemical and Physical Properties

Names and Identifiers

    • Ethane,1,1'-sulfinylbis-
    • 1-ethylsulfinylethane
    • DIETHYL SULFOXIDE
    • Diethyl sulphoxide
    • ethyl sulfoxide
    • ethylsulfinylethane
    • (Ethylsulfinyl)ethane
    • BDBM50224829
    • 1,1'-Sulfinylbis(ethane)
    • CCAFPWNGIUBUSD-UHFFFAOYSA-N
    • D81870
    • (ethanesulfinyl)ethane
    • Diethylsulfoxide
    • 030Z61382M
    • WLN: OS2&2
    • Q2419001
    • MFCD01746459
    • 70-29-1
    • SY261786
    • 1-(ethylsulfinyl)ethane
    • UNII-030Z61382M
    • CHEMBL174477
    • DTXSID70220253
    • Diaethylsulfoxid
    • AS-75999
    • NSC139125
    • CS-0199213
    • InChI=1/C4H10OS/c1-3-6(5)4-2/h3-4H2,1-2H
    • NS00037041
    • Diaethylsulfoxid [German]
    • NSC-139125
    • Ethane, 1,1'-sulfinylbis-
    • NSC 139125
    • 1,1'-Sulphinylbisethane
    • EINECS 200-732-2
    • Ethane,1'-sulfinylbis-
    • 1,1'-Sulfinylbis[ethane]
    • Ethanesulfinyl-ethane
    • AKOS006276537
    • SCHEMBL45153
    • FT-0693222
    • DTXCID70142744
    • DB-008938
    • MDL: MFCD01746459
    • Inchi: 1S/C4H10OS/c1-3-6(5)4-2/h3-4H2,1-2H3
    • InChI Key: CCAFPWNGIUBUSD-UHFFFAOYSA-N
    • SMILES: S(CC)(CC)=O

Computed Properties

  • Exact Mass: 106.04500
  • Monoisotopic Mass: 106.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 45.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • Density: 1.0092
  • Melting Point: 14°C
  • Boiling Point: 169.15°C (rough estimate)
  • Refractive Index: 1.5920 (estimate)
  • PSA: 36.28000
  • LogP: 1.64060

Diethylsulfoxide Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Diethylsulfoxide Pricemore >>

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